2-((1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl)thio)-N-(quinoxalin-6-yl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-quinoxalin-6-ylacetamide
• InChI: InChI=1S/C19H17N7OS/c1-12-3-6-17(13(2)9-12)26-19(23-24-25-26)28-11-18(27)22-14-4-5-15-16(10-14)21-8-7-20-15/h3-10H,11H2,1-2H3,(H,22,27)
• InChI Key: ZNEKEBAKIYHECF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC4=NC=CN=C4C=C3)C
• Molecular Formula: C19H17N7OS
• Molecular Weight: 391.5 g/mol

Description

2-((1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl)thio)-N-(quinoxalin-6-yl)acetamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Host–Guest Complex Formation : A study on amide-containing isoquinoline derivatives, including compounds similar in complexity to the one you're interested in, discussed their synthesis and the formation of host–guest complexes. These complexes exhibited enhanced fluorescence emissions, suggesting potential applications in materials science and sensor technology (Karmakar et al., 2007).

• Antimicrobial and Mosquito Larvicidal Activity : Research on 1-aryl-4-methyl derivatives of a related structure demonstrated antimicrobial and mosquito larvicidal activities. These compounds were synthesized through cyclization processes, showing potential in pest control and antimicrobial applications (Rajanarendar et al., 2010).

• Cancer Cell Viability and Proliferation : A series of quinoxaline derivatives, including N-alkyl-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)]acetamides, were prepared and studied for their efficacy on cancer cell viability and proliferation. Several compounds showed inhibitory action on cancer cells, indicating potential therapeutic applications in oncology (El Rayes et al., 2022).

Therapeutic Applications

• Antimicrobial and Antiprotozoal Agents : A series of N-(substituted-phenyl) derivatives demonstrated promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities. These findings suggest potential therapeutic applications in treating infectious diseases (Patel et al., 2017).

• Anticancer and Antimicrobial Agents : Compounds featuring the tetrazolo[1,5-c]quinazolin-5-ylthio moiety were studied for their anticancer and antimicrobial properties. Some exhibited high growth inhibition rates against melanoma cell lines and light activity against bacterial strains, highlighting their potential in cancer and infectious disease treatment (Antypenko et al., 2016).